6-Carbamoyl-3-cyclopropoxypicolinic acid

• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.20 g/mol
• IUPAC Name: 6-carbamoyl-3-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C10H10N2O4/c11-9(13)6-3-4-7(16-5-1-2-5)8(12-6)10(14)15/h3-5H,1-2H2,(H2,11,13)(H,14,15)
• InChI Key: JYXFPZOYHSLNIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C(=O)N)C(=O)O

Description

6-Carbamoyl-3-cyclopropoxypicolinic acid is a pyridine-based carboxylic acid derivative featuring a carbamoyl group (-CONH2) at the 6-position and a cyclopropoxy substituent (-O-C3H5) at the 3-position. The carbamoyl group enhances hydrogen-bonding capacity, while the cyclopropoxy moiety introduces conformational rigidity due to its strained three-membered ring. Such properties are advantageous in medicinal chemistry, particularly in kinase inhibition or protein-binding applications .

Preparation Methods

The synthesis of 6-Carbamoyl-3-cyclopropoxypicolinic acid involves several steps. One common method includes the reaction of picolinic acid derivatives with cyclopropylamine under specific conditions. The reaction typically requires a catalyst and is carried out in an organic solvent. Industrial production methods may involve more efficient and scalable processes, such as continuous flow synthesis, to produce the compound in larger quantities .

Chemical Reactions Analysis

6-Carbamoyl-3-cyclopropoxypicolinic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carbamoyl or cyclopropoxy groups are replaced by other functional groups.

Common Reagents and Conditions: Typical reagents include acids, bases, and organic solvents. Reaction conditions often involve controlled temperatures and pressures to ensure the desired product formation.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-Carbamoyl-3-cyclopropoxypicolinic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Carbamoyl-3-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Physicochemical Properties

Key structural analogues include picolinic acid derivatives with variations in substituent type, position, and electronic effects (Table 1).

Table 1: Structural and Functional Comparison of Analogues

Compound Name	CAS Number	Substituents	Similarity Score	Key Properties
6-Carbamoyl-3-cyclopropoxypicolinic acid	N/A	6-carbamoyl, 3-cyclopropoxy	1.00	High polarity, H-bond donor/acceptor
5-Bromo-6-methoxypicolinic acid	1214334-70-9	5-bromo, 6-methoxy	0.93	Increased lipophilicity (Br), moderate steric bulk (OMe)
6-Hydroxy-3-methylpicolinic acid	115185-81-4	6-hydroxy, 3-methyl	0.77	Enhanced acidity (pKa ~3.5), hydrophilic
5-(Hydroxymethyl)picolinic acid	39977-41-8	5-hydroxymethyl	0.69	High solubility, potential for derivatization

Key Observations:

• Polarity and Solubility : The carbamoyl group in the target compound confers higher polarity compared to bromo- or methyl-substituted analogues, favoring aqueous solubility. However, 5-(hydroxymethyl)picolinic acid exhibits even greater hydrophilicity due to its primary alcohol group .
• Electron-Withdrawing Effects : Bromine at the 5-position (CAS 1214334-70-9) increases molecular weight (MW ≈ 246 g/mol) and may enhance electrophilic reactivity in cross-coupling reactions .

Comparison with Heterocyclic Variants

Pyrimidine-based analogues, such as 2-Chloro-6-methylpyrimidine-4-carboxylic acid (CAS 89581-58-8), differ significantly due to their six-membered ring with two nitrogen atoms. These compounds exhibit:

• Reduced Basicity : Pyrimidines are less basic than pyridines, altering reactivity in acidic environments.
• Distinct Pharmacophores : Pyrimidine cores are prevalent in antiviral and anticancer agents, whereas picolinic acid derivatives are more common in metalloenzyme modulation .